Cas no 64489-88-9 (2-Pyrrolidinone, 1-[(pentamethylphenyl)methyl]-)

• Product Name: 2-Pyrrolidinone, 1-[(pentamethylphenyl)methyl]-
• CAS No: 64489-88-9
• MF: C₁₆H₂₃NO
• MW: 245.359924554825
• CID: 1679514
• Update Time: 2024-09-03

2-Pyrrolidinone, 1-[(pentamethylphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 1-[(pentamethylphenyl)methyl]-
• 2-Pyrrolidinone, 1-[(2,3,4,5,6-pentamethylphenyl)methyl]-

• Inchi： 1S/C16H23NO/c1-10-11(2)13(4)15(14(5)12(10)3)9-17-8-6-7-16(17)18/h6-9H2,1-5H3
• InChI Key： SFICKLAQQWBSNU-UHFFFAOYSA-N
• SMILES： N1(CC2=C(C)C(C)=C(C)C(C)=C2C)CCCC1=O

Computed Properties

• Exact Mass: 245.17809

Experimental Properties

• Density: 1.039±0.06 g/cm3(Predicted)
• Melting Point: 111-113 °C
• Boiling Point: 427.5±24.0 °C(Predicted)
• PSA: 20.31
• pka: -0.52±0.20(Predicted)